N-Desmethyl Asenapine-d4 Hydrochloride
N-Desmethyl Asenapine-d4 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1246820-54-1
VCID:
VC0132780
InChI:
InChI=1S/C16H14ClNO.ClH/c17-10-5-6-16-12(7-10)14-9-18-8-13(14)11-3-1-2-4-15(11)19-16;/h1-7,13-14,18H,8-9H2;1H/t13-,14-;/m0./s1/i8D2,9D2;
SMILES:
C1C2C(CN1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.Cl
Molecular Formula:
C16H15Cl2NO
Molecular Weight:
312.226
N-Desmethyl Asenapine-d4 Hydrochloride
CAS No.: 1246820-54-1
Reference Standards
VCID: VC0132780
Molecular Formula: C16H15Cl2NO
Molecular Weight: 312.226
| CAS No. | 1246820-54-1 |
|---|---|
| Product Name | N-Desmethyl Asenapine-d4 Hydrochloride |
| Molecular Formula | C16H15Cl2NO |
| Molecular Weight | 312.226 |
| IUPAC Name | (2R,6R)-9-chloro-3,3,5,5-tetradeuterio-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),7(12),8,10,14,16-hexaene;hydrochloride |
| Standard InChI | InChI=1S/C16H14ClNO.ClH/c17-10-5-6-16-12(7-10)14-9-18-8-13(14)11-3-1-2-4-15(11)19-16;/h1-7,13-14,18H,8-9H2;1H/t13-,14-;/m0./s1/i8D2,9D2; |
| Standard InChIKey | ONMMHDIXIDXKTN-NKWLCYSASA-N |
| SMILES | C1C2C(CN1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.Cl |
| Synonyms | (3aR,12bR)-rel-5-Chloro-2,3,3a,12b-tetrahydro-1H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrole-d4 Hydrochloride; |
| PubChem Compound | 71315715 |
| Last Modified | Nov 11 2021 |
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